Cas no 191724-10-4 ([1,1'-Biphenyl]-3-methanol,4'-hydroxy-)

[1,1'-Biphenyl]-3-methanol,4'-hydroxy- is a biphenyl derivative featuring both a hydroxymethyl group at the 3-position and a hydroxyl group at the 4'-position of the biphenyl scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and materials science. The presence of dual functional groups allows for selective modifications, enabling applications in cross-coupling reactions, ligand design, and polymer chemistry. Its well-defined aromatic framework contributes to stability and controlled reactivity under various conditions. The compound is typically handled under inert conditions to preserve its integrity, ensuring consistent performance in synthetic workflows.
[1,1'-Biphenyl]-3-methanol,4'-hydroxy- structure
191724-10-4 structure
Product Name:[1,1'-Biphenyl]-3-methanol,4'-hydroxy-
CAS No:191724-10-4
MF:C13H12O2
MW:200.233183860779
MDL:MFCD17677632
CID:116077
PubChem ID:21830690
Update Time:2025-05-27

[1,1'-Biphenyl]-3-methanol,4'-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-methanol,4'-hydroxy-
    • 3-(4-HYDROXYPHENYL)BENZYL ALCOHOL
    • 4-[3-(hydroxymethyl)phenyl]phenol
    • [1,1'-Biphenyl]-3-methanol,4'-hydroxy
    • 4-(3-HYDROXYMETHYLPHENYL)PHENOL
    • BS-21977
    • CS-0208856
    • [1,1'-Biphenyl]-3-methanol, 4'-hydroxy-
    • SCHEMBL8476599
    • 191724-10-4
    • 3'-Hydroxymethylbiphenyl-4-ol
    • VBMGUGNVDOLINV-UHFFFAOYSA-N
    • DTXSID10618594
    • 3'-(Hydroxymethyl)[1,1'-biphenyl]-4-ol
    • 3'-(hydroxymethyl)-[1,1'-biphenyl]-4-ol
    • MFCD17677632
    • MDL: MFCD17677632
    • Inchi: 1S/C13H12O2/c14-9-10-2-1-3-12(8-10)11-4-6-13(15)7-5-11/h1-8,14-15H,9H2
    • InChI Key: VBMGUGNVDOLINV-UHFFFAOYSA-N
    • SMILES: OCC1C=CC=C(C=1)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 200.08400
  • Monoisotopic Mass: 200.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 2.55150

[1,1'-Biphenyl]-3-methanol,4'-hydroxy- Pricemore >>

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